3-(1-ethyl-1H-imidazol-2-yl)-1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of novel chemical entities often involves strategic reactions between precursor molecules under specific conditions. For compounds related to "3-(1-ethyl-1H-imidazol-2-yl)-1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]piperidine," synthesis pathways typically involve reactions of imidazole or pyrazole derivatives with various reagents to introduce the benzoyl and piperidine functionalities. For example, benzo[4,5]imidazo[1,2-a]pyridine derivatives were synthesized through reactions involving imidazole derivatives and ethyl 2,4-dioxo-4-arylbutanoate in the presence of piperidine, showcasing a method of incorporating piperidine into the molecular structure (Goli-Garmroodi et al., 2015).
Molecular Structure Analysis
The molecular structure of compounds similar to "this compound" has been elucidated using various analytical techniques. For instance, the crystal structure of a related compound, N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, was determined, highlighting the planar arrangement of benzothiazol and imidazol rings, and a chair conformation of the piperidin ring, which could be indicative of the structural characteristics of the target compound (Yıldırım et al., 2006).
Chemical Reactions and Properties
Chemical reactions involving the target compound or its analogs may include nucleophilic substitutions, cyclocondensations, and reactions with various chemical reagents to introduce or modify functional groups. For example, the ethyl 2-(1H-benzo[d]imidazol-2-yl)acetate was used in heterocyclization reactions to synthesize pyrazole, thiophene, and coumarin derivatives, demonstrating the compound's versatility in forming diverse chemical structures with potential antitumor activities (Mohareb & Gamaan, 2018).
properties
IUPAC Name |
[3-(1-ethylimidazol-2-yl)piperidin-1-yl]-[3-(pyrazol-1-ylmethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O/c1-2-24-13-10-22-20(24)19-8-4-11-25(16-19)21(27)18-7-3-6-17(14-18)15-26-12-5-9-23-26/h3,5-7,9-10,12-14,19H,2,4,8,11,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWRPSYZOPFKTLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC=CC(=C3)CN4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.